Cas no 1161880-88-1 (2,2,2-Trifluoro-N-(2-methoxy-3,5-dinitrophenethyl)acetamide)

• Product Name: 2,2,2-Trifluoro-N-(2-methoxy-3,5-dinitrophenethyl)acetamide
• CAS No: 1161880-88-1
• MF: C₁₁H₁₀F₃N₃O₆
• MW: 337.20881319046
• MDL: MFCD14581628
• CID: 4574344
• Update Time: 2025-10-29

2,2,2-Trifluoro-N-(2-methoxy-3,5-dinitrophenethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-N-(2-methoxy-3,5-dinitrophenethyl) acetamide
• Acetamide, 2,2,2-trifluoro-N-[2-(2-methoxy-3,5-dinitrophenyl)ethyl]-
• 2,2,2-Trifluoro-N-(2-methoxy-3,5-dinitrophenethyl)acetamide

• MDL： MFCD14581628
• Inchi： 1S/C11H10F3N3O6/c1-23-9-6(2-3-15-10(18)11(12,13)14)4-7(16(19)20)5-8(9)17(21)22/h4-5H,2-3H2,1H3,(H,15,18)
• InChI Key： JZODKUSYIZSQRH-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C1OC)(=O)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2,2,2-Trifluoro-N-(2-methoxy-3,5-dinitrophenethyl)acetamide

Recent Advances in the Study of 2,2,2-Trifluoro-N-(2-methoxy-3,5-dinitrophenethyl)acetamide (CAS: 1161880-88-1)

The compound 2,2,2-Trifluoro-N-(2-methoxy-3,5-dinitrophenethyl)acetamide (CAS: 1161880-88-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2,2,2-Trifluoro-N-(2-methoxy-3,5-dinitrophenethyl)acetamide, which serves as a key intermediate in the preparation of various pharmacologically active molecules. The presence of the trifluoroacetamide moiety and the dinitrophenethyl group imparts distinct electronic and steric properties, making it a valuable scaffold for the design of novel bioactive compounds. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its structure and confirm its purity.

In terms of biological activity, preliminary investigations have demonstrated that 2,2,2-Trifluoro-N-(2-methoxy-3,5-dinitrophenethyl)acetamide exhibits promising inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, it has shown moderate activity against cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory agents. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and optimize its pharmacological profile.

One of the most notable advancements in the study of this compound is its application in targeted drug delivery systems. Researchers have explored its use as a prodrug, leveraging its chemical stability and ability to undergo controlled degradation under physiological conditions. This approach has the potential to enhance the bioavailability and therapeutic efficacy of related drug candidates, particularly in the treatment of chronic inflammatory diseases and certain types of cancer.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 2,2,2-Trifluoro-N-(2-methoxy-3,5-dinitrophenethyl)acetamide. Recent studies have focused on optimizing reaction conditions to improve yield and reduce the generation of byproducts. Additionally, efforts are underway to evaluate its toxicity profile and assess potential side effects, which are critical for its transition from the laboratory to clinical applications.

In conclusion, 2,2,2-Trifluoro-N-(2-methoxy-3,5-dinitrophenethyl)acetamide (CAS: 1161880-88-1) represents a compound of significant interest in chemical biology and medicinal chemistry. Its unique structural features and preliminary biological activities make it a promising candidate for further research and development. Future studies should focus on elucidating its full therapeutic potential, addressing synthetic challenges, and exploring its applications in novel drug delivery systems.